
Application Notes and Protocols: Nampt
Activator-4

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Nampt activator-4

Cat. No.: B12366635

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nampt activator-4 (CAS: 2847156-05-0) is a potent positive allosteric modulator (N-PAM) of

Nicotinamide Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+

salvage pathway. By enhancing NAMPT activity, Nampt activator-4 serves as a valuable

research tool for investigating the roles of NAD+ metabolism in various physiological and

pathological processes, including aging, neurodegenerative diseases, and metabolic disorders.

These application notes provide an overview of Nampt activator-4, its mechanism of action,

and protocols for its preparation and use in in vitro studies.

Chemical and Physical Properties
A summary of the key properties of Nampt activator-4 is provided in the table below.
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Property Value Reference

CAS Number 2847156-05-0 [1][2][3][4]

Mechanism of Action
Positive Allosteric Modulator of

NAMPT
[1]

EC₅₀ 0.058 µM for NAMPT

Molecular Formula C₂₄H₂₈N₄O₄S

Molecular Weight 468.57 g/mol

Note: Detailed solubility data in common laboratory solvents is not readily available in the

public domain. It is recommended to perform small-scale solubility tests in solvents such as

DMSO and ethanol to determine optimal stock solution conditions.

Mechanism of Action and Signaling Pathway
Nampt activator-4 functions as a positive allosteric modulator of the NAMPT enzyme. NAMPT

is a critical enzyme in the NAD+ salvage pathway, which recycles nicotinamide (NAM) back

into nicotinamide mononucleotide (NMN), a direct precursor to NAD+. By binding to an

allosteric site on the NAMPT enzyme, Nampt activator-4 enhances its catalytic activity,

leading to increased production of NMN and subsequently, a rise in intracellular NAD+ levels.

The elevation of NAD+ levels can have profound effects on cellular function. NAD+ is a crucial

coenzyme for a variety of enzymes, including sirtuins and poly(ADP-ribose) polymerases

(PARPs), which are involved in DNA repair, gene expression, and cellular stress responses.
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Cell Culture and Treatment

NAD+ Measurement

Seed cells in a 96-well plate

Incubate overnight

Treat cells with Nampt activator-4
(various concentrations)

Incubate for desired time

Lyse cells

Perform NAD+/NADH assay

Measure signal (absorbance/fluorescence)

Normalize to protein concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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